Cas no 458526-10-8 (4-(benzyloxy)-2,3-dihydro-1H-indol-2-one)

4-(benzyloxy)-2,3-dihydro-1H-indol-2-one structure
458526-10-8 structure
Product Name:4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
CAS No:458526-10-8
Molecular Formula:C15H13NO2
Molecular Weight:239.2692
MDL:MFCD28101618
CID:838314
PubChem ID:18438758

4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Properties

Names and Identifiers

    • 4-(Benzyloxy)indolin-2-one
    • 2H-Indol-2-one, 1,3-dihydro-4-(phenylmethoxy)-
    • TRA0002611
    • FCH3146739
    • SY030712
    • 4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
    • CS-0452732
    • 4-phenylmethoxy-1,3-dihydroindol-2-one
    • SB64323
    • AC1836
    • AKOS025243992
    • DA-22317
    • SCHEMBL5638400
    • CS-11804
    • MFCD28101618
    • 458526-10-8
    • 4-(benzyloxy)-1,3-dihydroindol-2-one
    • MDL: MFCD28101618
    • InChIKey: KMXQQIBTRJERJG-UHFFFAOYSA-N
    • Inchi: 1S/C15H13NO2/c17-15-9-12-13(16-15)7-4-8-14(12)18-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
    • SMILES: O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1C([H])([H])C(N2[H])=O

Computed Properties

  • Exact Mass: 239.09500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 239.094628657g/mol
  • Heavy Atom Count: 18
  • Complexity: 299
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • LogP: 2.89820
  • PSA: 38.33000
  • Solubility: Very slightly soluble (0.26 g/l) (25 º C),
  • Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),

4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003KMU-250mg
4-(Benzyloxy)indolin-2-one
458526-10-8 ≥95%
250mg
$205.00 2024-05-02
A2B Chem LLC
AB65910-250mg
4-(Benzyloxy)indolin-2-one
458526-10-8 ≥95%
250mg
$226.00 2024-04-20
Aaron
AR003KV6-250mg
4-(benzyloxy)indolin-2-one
458526-10-8 95%
250mg
$187.00 2025-02-10
abcr
AB526719-250mg
4-(Benzyloxy)indolin-2-one; .
458526-10-8
250mg
€291.00
Alichem
A199008489-1g
4-(Benzyloxy)indolin-2-one
458526-10-8 95%
1g
$334.40 2023-09-01
Chemenu
CM256523-1g
4-(Benzyloxy)indolin-2-one
458526-10-8 95%
1g
$284 2021-08-04
eNovation Chemicals LLC
D694595-0.25g
4-(Benzyloxy)indolin-2-one
458526-10-8 95%
0.25g
$180 2022-10-14
TRC
B704603-10mg
4-(Benzyloxy)indolin-2-one
458526-10-8
10mg
$ 50.00 2022-06-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTDW024-1G
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
458526-10-8 95%
1g
¥ 1,920.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1523399-1g
4-(Benzyloxy)indolin-2-one
458526-10-8 98%
1g
¥2688.00

4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:458526-10-8)4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
A872326
Purity:99%
Quantity:250mg
Price($):161.0